Cas no 1214050-77-7 (3-Phenyl-1-propylpiperazine-2,5-dione)

• Product Name: 3-Phenyl-1-propylpiperazine-2,5-dione
• CAS No: 1214050-77-7
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD16631748
• CID: 5024724
• PubChem ID: 45496519
• Update Time: 2025-06-20

3-Phenyl-1-propylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1-propylpiperazine-2,5-dione
• 3-Phenyl-1-propylpiperazine-2,5-dione

• MDL： MFCD16631748
• Inchi： 1S/C13H16N2O2/c1-2-8-15-9-11(16)14-12(13(15)17)10-6-4-3-5-7-10/h3-7,12H,2,8-9H2,1H3,(H,14,16)
• InChI Key： PQJIZNMPBYPJIF-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)NC(CN1CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 1.5
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-Phenyl-1-propylpiperazine-2,5-dione

Introduction to 3-Phenyl-1-propylpiperazine-2,5-dione (CAS No: 1214050-77-7)

3-Phenyl-1-propylpiperazine-2,5-dione, identified by its Chemical Abstracts Service (CAS) number 1214050-77-7, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This heterocyclic compound features a piperazine core substituted with a phenyl group at the 3-position and an ethyl propyl chain at the 1-position, terminated by a 2,5-diketone moiety. The structural arrangement of this molecule imparts unique chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The 2,5-diketone functional group in 3-Phenyl-1-propylpiperazine-2,5-dione contributes to its reactivity and potential applications in synthetic chemistry. This moiety can participate in various chemical transformations, including condensation reactions with nucleophiles, which may lead to the formation of more complex derivatives. Such reactivity is particularly useful in drug discovery pipelines, where structural diversification is key to identifying compounds with improved pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-Phenyl-1-propylpiperazine-2,5-dione as a lead compound for further optimization. Studies suggest that the piperazine ring can serve as a privileged scaffold in central nervous system (CNS) drug design due to its ability to interact with multiple neurotransmitter receptors. The phenyl substituent enhances lipophilicity, while the propyl chain provides an additional degree of spatial flexibility, which may be critical for receptor binding affinity and selectivity.

In the realm of medicinal chemistry, 3-Phenyl-1-propylpiperazine-2,5-dione has been explored as a precursor for derivatives with potential therapeutic applications. For instance, modifications at the 4-position of the phenyl ring or variations in the propyl chain could yield compounds with enhanced binding affinity to targets such as serotonin receptors (e.g., 5-HT1A, 5-HT2A). Such derivatives may exhibit properties relevant to treating neurological disorders like depression, anxiety, and cognitive impairments.

The 2,5-diketone group also opens avenues for further functionalization through Michael addition reactions or enamine formations. These transformations can introduce new pharmacophoric elements into the molecule, potentially expanding its therapeutic spectrum. For example, incorporation of polar or charged groups adjacent to the piperazine core could improve blood-brain barrier penetration or target specific ion channels.

Current research in this area is leveraging high-throughput screening (HTS) and structure-based drug design (SBDD) approaches to identify promising analogs of 3-Phenyl-1-propylpiperazine-2,5-dione. Computational models predict that subtle modifications in the substitution pattern could enhance binding interactions with biological targets while minimizing off-target effects. Such efforts are supported by experimental validation through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of 3-Phenyl-1-propylpiperazine-2,5-dione involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include condensation reactions between appropriately substituted ketones and amines derived from piperazine derivatives. Advances in catalytic methods have enabled more efficient and scalable production processes for this compound.

From a regulatory perspective, 3-Phenyl-1-propylpiperazine-2,5-dione must be handled under good manufacturing practices (GMP) to ensure consistency and purity for preclinical and clinical studies. Quality control measures include rigorous analytical testing using techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and infrared spectroscopy (IR).

The pharmacological profile of 3-Phenyl-1-propylpiperazine-2,5-dione is under active investigation by academic and industrial researchers. Preclinical studies suggest that derivatives of this compound may modulate neurotransmitter systems involved in mood regulation and cognitive function. However, further research is needed to fully elucidate its mechanism of action and potential side effects.

In conclusion,3-Phenyl-1-propylpiperazine-2,5-dione represents a promising scaffold for medicinal chemistry innovation. Its unique structural features offer opportunities for designing novel therapeutics targeting neurological disorders. Continued research into its synthetic pathways and pharmacological effects will likely yield valuable insights for future drug development efforts.